isometachromin
isometachromin
Brand Name:
Vulcanchem
CAS No.:
145401-37-2
VCID:
VC0136778
InChI:
InChI=1S/C22H30O4/c1-14(9-11-17-15(2)7-6-12-22(17,3)4)8-10-16-20(24)18(23)13-19(26-5)21(16)25/h7-8,13,17,24H,6,9-12H2,1-5H3/b14-8+
SMILES:
CC1=CCCC(C1CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)(C)C
Molecular Formula:
C22H30O4
Molecular Weight:
358.5 g/mol
isometachromin
CAS No.: 145401-37-2
Main Products
VCID: VC0136778
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol
| CAS No. | 145401-37-2 |
|---|---|
| Product Name | isometachromin |
| Molecular Formula | C22H30O4 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | 2-hydroxy-5-methoxy-3-[(E)-3-methyl-5-(2,6,6-trimethylcyclohex-2-en-1-yl)pent-2-enyl]cyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C22H30O4/c1-14(9-11-17-15(2)7-6-12-22(17,3)4)8-10-16-20(24)18(23)13-19(26-5)21(16)25/h7-8,13,17,24H,6,9-12H2,1-5H3/b14-8+ |
| Standard InChIKey | QWVBWKKUVQTKEX-RIYZIHGNSA-N |
| Isomeric SMILES | CC1=CCCC(C1CC/C(=C/CC2=C(C(=O)C=C(C2=O)OC)O)/C)(C)C |
| SMILES | CC1=CCCC(C1CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)(C)C |
| Canonical SMILES | CC1=CCCC(C1CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)(C)C |
| Synonyms | isometachromin |
| PubChem Compound | 6438776 |
| Last Modified | Nov 11 2021 |
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